Aminopyrine bicamphorate

Catalog No.
S518634
CAS No.
94442-12-3
M.F
C36H50N6O6
M. Wt
662.83
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Aminopyrine bicamphorate

CAS Number

94442-12-3

Product Name

Aminopyrine bicamphorate

IUPAC Name

4-(dimethylamino)-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one hemi((1R,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylate)

Molecular Formula

C36H50N6O6

Molecular Weight

662.83

InChI

1S/2C13H17N3O.C10H16O4/c2*1-10-12(14(2)3)13(17)16(15(10)4)11-8-6-5-7-9-11;1-9(2)6(7(11)12)4-5-10(9,3)8(13)14/h2*5-9H,1-4H3;6H,4-5H2,1-3H3,(H,11,12)(H,13,14)/t;;6-,10+/m..1/s1

InChI Key

XDIVQNVHSJSQTM-LOPWWZHHSA-N

SMILES

Cc1c(c(=O)n(n1C)c2ccccc2)N(C)C.Cc1c(c(=O)n(n1C)c2ccccc2)N(C)C.C[C@]1(CC[C@@H](C1(C)C)C(=O)O)C(=O)O

Solubility

Soluble in DMSO

Synonyms

Aminopyrine bicamphorate

Description

The exact mass of the compound Aminopyrine bicamphorate is 662.3792 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

>98% (or refer to the Certificate of Analysis)

Exact Mass

662.3792

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2023-07-15
1: Pijls KE, de Vries H, Nikkessen S, Bast A, Wodzig WK, Koek GH. Critical appraisal of 13C breath tests for microsomal liver function: aminopyrine revisited. Liver Int. 2014 Apr;34(4):487-94. doi: 10.1111/liv.12451. Epub 2014 Jan 16. Review. PubMed PMID: 24428683.
2: Park JA, Zhang D, Kim SK, Cho SH, Cho SM, Yi H, Shim JH, Kim JS, Abd El-Aty AM, Shin HC. Simultaneous determination of aminopyrine and antipyrine in porcine muscle, milk, and eggs using liquid chromatography with tandem mass spectrometry. J Sep Sci. 2015 Dec;38(23):4048-54. doi: 10.1002/jssc.201500920. Epub 2015 Nov 3. PubMed PMID: 26434939.
3: Uetrecht JP, Ma HM, MacKnight E, McClelland R. Oxidation of aminopyrine by hypochlorite to a reactive dication: possible implications for aminopyrine-induced agranulocytosis. Chem Res Toxicol. 1995 Mar;8(2):226-33. PubMed PMID: 7766805.

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